Cas no 288621-13-6 (Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester)
288621-13-6 structure
Product Name:Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester
CAS No:288621-13-6
MF:C10H18O4
MW:202.247523784637
CID:1436704
Update Time:2024-08-15
Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester
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- Inchi: 1S/C10H18O4/c1-10(2,3)14-9(13)7-8(12)5-4-6-11/h11H,4-7H2,1-3H3
- InChI Key: LFUCWTYXSVOTSK-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)CC(=O)CCCO
Computed Properties
- Exact Mass: 202.12054
Experimental Properties
- Density: 1.054±0.06 g/cm3(Predicted)
- Boiling Point: 299.8±20.0 °C(Predicted)
- PSA: 63.6
- pka: 10.53±0.46(Predicted)
Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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